Homoallyl alcohol as an allylation reagent for termination of the Catellani–Lautens reaction via retro-allylation†
Organic Chemistry Frontiers Pub Date: 2022-12-22 DOI: 10.1039/D2QO01609E
Abstract
A palladium/norbornene-catalyzed ortho-amination/allylation of aryl iodides was developed for the construction of ortho-aminated allylbenzene by using N-benzoyloxyamine as the amination reagent and homoallyl alcohol as the allylation reagent. The reaction showed good functional group tolerance and broad substrate scope.
Recommended Literature
- [1] Aluminum borate nanowires from the pyrolysis of polyaminoborane precursors†
- [2] Back matter
- [3] Inside back cover
- [4] Ultra-thin Ni@nitrogen-doped polyaniline-derived carbon composites with broadband electromagnetic wave absorption
- [5] Action-FRET of β-cyclodextrin inclusion complexes†
- [6] Porous SnO2nanowire bundles for photocatalyst and Li ion battery applications†
- [7] Molecular self-assembly in a model amphiphile system
- [8] One-pot template-free synthesis, growth mechanism and enhanced photocatalytic activity of monodisperse (BiO)2CO3 hierarchical hollow microspheres self-assembled with single-crystalline nanosheets†
- [9] Ni activated Mo2C by regulating the interfacial electronic structure for highly efficient lithium-ion storage†
- [10] Viral-templated palladium nanocatalysts for Suzuki coupling reaction†
Journal Nameļ¼Organic Chemistry Frontiers
Research Products
-
CAS no.: 14770-51-5
